Cas no 1527-95-3 (Decanal,2-(2,4-dinitrophenyl)hydrazone)
Decanal,2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties
Names and Identifiers
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- Decanal,2-(2,4-dinitrophenyl)hydrazone
- 2,4-dinitrophenylhydrazone decanal
- (1E)-1-Decylidene-2-(2,4-dinitrophenyl)hydrazine
- 2,3',4,4',5,5'-Hexachlorobiphenyl
- Decanal 2,4-dinitrophenylhydrazone
- DECYL ALDEHYDE (DNPH DERIVATIVE)
- Decylaldehyde(DNPHDerivative) Solution
- Undecanal(DNPHDerivative)
- Decanal-DNPH solution,3ppm
- Decanal-DNPH solution,15ppm
- Decanal-DNPH solution,10ppm
- Caprinaldehyde-2,4-DNPH, Decyl aldehyde-2,4-DNPH
- Decanal 2,4-dinitrophenylhydrazone
- 1527-95-3
- N-[(E)-decylideneamino]-2,4-dinitroaniline
- Decanal, 2,4-dinitrophenyl hydrazone
- Decyl aldehyde(dnph derivative)
- Decanal 2,4-dinitrophenylhydrazone, analytical standard
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- MDL: MFCD00391595
- Inchi: 1S/C16H24N4O4/c1-2-3-4-5-6-7-8-9-12-17-18-15-11-10-14(19(21)22)13-16(15)20(23)24/h10-13,18H,2-9H2,1H3/b17-12+
- InChI Key: WVTWCMFTBSTXFK-SFQUDFHCSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N/N=C/CCCCCCCCC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 336.17975526g/mol
- Monoisotopic Mass: 336.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Melting Point: 100-104 °C
Decanal,2-(2,4-dinitrophenyl)hydrazone Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Decanal,2-(2,4-dinitrophenyl)hydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 33852-100MG |
1527-95-3 | 100MG |
¥2001.94 | 2023-01-15 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 33852-100MG |
Decanal,2-(2,4-dinitrophenyl)hydrazone |
1527-95-3 | analytical standard | 100MG |
¥1747.3 | 2022-02-23 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227743-100 mg |
Decanal 2,4-dinitrophenylhydrazone, |
1527-95-3 | 100MG |
¥730.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227743-100mg |
Decanal 2,4-dinitrophenylhydrazone, |
1527-95-3 | 100mg |
¥730.00 | 2023-09-05 |
Decanal,2-(2,4-dinitrophenyl)hydrazone Suppliers
Decanal,2-(2,4-dinitrophenyl)hydrazone Related Literature
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1. Hypoiodite reaction: mechanism of the reaction of mercury(II) oxide–iodine with olefinsCraig P. Forbes,André Goosen,Hugh A. H. Laue J. Chem. Soc. Perkin Trans. 1 1974 2346
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2. 781. Unsaturated fatty acids. Part II. The synthesis of linolenic acidS. S. Nigam,B. C. L. Weedon J. Chem. Soc. 1956 4049
Additional information on Decanal,2-(2,4-dinitrophenyl)hydrazone
Decanal,2-(2,4-dinitrophenyl)hydrazone (CAS No. 1527-95-3): A Comprehensive Overview
Decanal,2-(2,4-dinitrophenyl)hydrazone, identified by the Chemical Abstracts Service Number (CAS No.) 1527-95-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The combination of a decanal backbone with a 2,4-dinitrophenylhydrazone moiety imparts distinct chemical characteristics that make it a subject of interest for researchers exploring novel synthetic pathways and biological activities.
The molecular structure of Decanal,2-(2,4-dinitrophenyl)hydrazone consists of an aldehyde group attached to a hydrazone functional group, which is further linked to a 2,4-dinitrophenyl moiety. This arrangement contributes to its reactivity and potential utility in chemical transformations. The presence of nitro groups in the 2,4-dinitrophenyl moiety enhances its electronic properties, making it a valuable intermediate in various organic synthesis reactions.
In recent years, there has been growing interest in the applications of Decanal,2-(2,4-dinitrophenyl)hydrazone in pharmaceutical research. Its unique structural features have led to investigations into its potential as a precursor for more complex molecules or as an active component in drug formulations. Researchers have been exploring its reactivity with other organic compounds to develop new derivatives with enhanced biological activity.
One of the most intriguing aspects of Decanal,2-(2,4-dinitrophenyl)hydrazone is its role as a building block in the synthesis of heterocyclic compounds. Heterocyclic structures are prevalent in many pharmaceuticals due to their favorable biological properties. The hydrazone group in this compound can undergo various transformations, such as cyclization or condensation reactions, leading to the formation of complex cyclic frameworks. These transformations are crucial for the development of novel therapeutic agents.
The< strong>CAS No. 1527-95-3 designation provides a unique identifier for this compound, facilitating its recognition and classification in chemical databases and literature. This standardized numbering system is essential for ensuring accurate documentation and communication among researchers worldwide. The CAS number also aids in regulatory compliance and helps in tracking the compound's usage and distribution.
Recent studies have highlighted the potential of Decanal,2-(2,4-dinitrophenyl)hydrazone as an intermediate in the synthesis of agrochemicals. The nitro groups present in its structure can be leveraged to develop compounds with herbicidal or pesticidal properties. Researchers are investigating its reactivity with other functional groups to create novel agrochemical formulations that are more effective and environmentally friendly.
The< strong>aldehyde group in the decanal backbone of this compound is another key feature that contributes to its versatility. Aldehydes are well-known for their ability to participate in various chemical reactions, including condensation reactions with hydrazines or amino acids. These reactions can lead to the formation of more complex molecules with potential biological activity. The< strong>hydrazone group, on the other hand, can undergo reduction or oxidation reactions, further expanding its synthetic utility.
In conclusion, Decanal,2-(2,4-dinitrophenyl)hydrazone (CAS No. 1527-95-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and sustainable agrochemical solutions.
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